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Compound of Interest

Compound Name: 6-Chloro-2-phenylquinolin-4-ol

Cat. No.: B091939

Essential Safety and Handling Guide for 6-
Chloro-2-phenylquinolin-4-ol

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 6-Chloro-2-phenylquinolin-4-ol. The
following procedures are designed to ensure the safe handling and disposal of this chemical in
a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 6-Chloro-2-phenylquinolin-4-ol is presented

below.
Property Value
Molecular Formula C15H10CINO[1]
Molecular Weight 255.70 g/mol [1]
Appearance Solid (presumed)
CAS Number 112182-50-0[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure to 6-
Chloro-2-phenylquinolin-4-ol. The minimum required PPE includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[2] Always
inspect gloves for signs of degradation or puncture before use.

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
essential.[3] A face shield may be necessary when there is a risk of splashing.[4]

» Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[2] For larger
guantities or when generating dust, chemical-resistant coveralls may be necessary.[5]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[6] If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA-
approved respirator should be used.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following step-by-step procedure is critical for the safe handling of 6-Chloro-
2-phenylquinolin-4-ol.

e Preparation:

o Read and understand the Safety Data Sheet (SDS) for 6-Chloro-2-phenylquinolin-4-ol
and similar compounds.[2]

o Ensure that a chemical fume hood is operational and available for use.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[6]
o Assemble all necessary equipment and reagents before starting work.

» Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to minimize
inhalation exposure.

o Use a spatula or other appropriate tool to handle the solid chemical. Avoid creating dust.
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o If dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Experimental Work:
o Conduct all reactions involving 6-Chloro-2-phenylquinolin-4-ol in a chemical fume hood.
o Keep all containers of the chemical tightly closed when not in use.[8][9]
o Avoid direct contact with the skin, eyes, and clothing.[6]
o Post-Experiment:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[10]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 6-Chloro-2-phenylquinolin-4-ol and its contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance. As a halogenated
organic compound, it requires specific disposal procedures.[8][11]

+ Waste Segregation:

o Collect all waste containing 6-Chloro-2-phenylquinolin-4-ol separately from non-
halogenated waste.[11] This includes leftover chemical, contaminated consumables (e.g.,
gloves, weighing paper), and reaction mixtures.

¢ \Waste Collection:

o Use a designated, properly labeled hazardous waste container for all solid and liquid
waste. The label should clearly indicate "Halogenated Organic Waste" and list 6-Chloro-2-
phenylquinolin-4-ol as a constituent.[8]

o Keep the waste container securely closed except when adding waste.[8][9]

o Store the waste container in a designated satellite accumulation area within the laboratory.
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e Spill Management:

o In the event of a small spill, contain the material with an inert absorbent (e.g., vermiculite,
sand).

o Carefully sweep up the absorbed material and place it in the designated halogenated
waste container.

o Decontaminate the spill area with an appropriate solvent and then soap and water.

o For larger spills, evacuate the area and contact the institution's environmental health and
safety (EHS) office immediately.

e Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.[12]

o Do not dispose of 6-Chloro-2-phenylquinolin-4-ol down the drain or in the regular trash.
[11][12] Incineration at high temperatures is a common disposal method for halogenated
compounds.[13]

Workflow for Safe Handling and Disposal
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Operational Plan: Handling Personal Protective Equipment (PPE)

1. Preparation
(Review SDS, Check Safety Equipment)

Chemical-Resistant Gloves Safety Goggles/Face Shield Lab Coat/Apron Respirator (if needed)

2. Weighing & Transfer
(In Fume Hood)

3. Experimental Work
(In Fume Hood) H

5 '(isposal Plan: Waste Management

4. Post-Experiment
(Decontaminate, Wash Hands)

1. Waste Segregation 3. Spill Management
(Halogenated vs. Non-Halogenated) (Contain and Clean)

2. Waste Collection
(Labeled Container)

4. Final Disposal
(Contact EHS)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Chloro-2-phenylquinolin-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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